54-06-8

Adrenochrome

In Stock

• CAS RN:
• 54-06-8

• Formula:
• C9H9NO3

• InChI:
• InChI=1S/C9H9NO3/c1-10-4-9(13)5-2-7(11)8(12)3-6(5)10/h2-3,9,13H,4H2,1H3

• InChIKey:
• RPHLQSHHTJORHI-UHFFFAOYSA-N

• Adrenochrome, also known as adchr, belongs to the class of organic compounds known as indoles and derivatives. These are organic compounds containing an indole, which is a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Adrenochrome exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa).
  Pigment obtained by the oxidation of epinephrine.

2-(3-Phenylpropyl)propanedioic acid

In Stock

• CAS RN:
• 5454-06-8

• Formula:
• C12H14O4

• InChI:
• InChI=1S/C12H14O4/c13-11(14)10(12(15)16)8-4-7-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,13,14)(H,15,16)

• InChIKey:
• KRZLPCLVDVLDJZ-UHFFFAOYSA-N

• 2-(3-Phenylpropyl)propanedioic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

4-methoxy-6-[7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]-1,3-benzodioxole

• CAS RN:
• 50354-06-8

• Formula:
• C21H22O5

• InChI:
• InChI=1S/C21H22O5/c1-5-6-13-7-15-12(2)19(26-20(15)16(8-13)22-3)14-9-17(23-4)21-18(10-14)24-11-25-21/h5-10,12,19H,11H2,1-4H3/b6-5+

• InChIKey:
• UIWUAELYQAENKN-AATRIKPKSA-N

• 4-methoxy-6-[7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]-1,3-benzodioxole is a useful research compound. Its molecular formula is C21H22O5 and its molecular weight is 354.4. The purity is usually 95%.

6-(3-Methoxyphenyl)imidazo[2,1-b]thiazole

In Stock

• CAS RN:
• 92754-06-8

• Formula:
• C12H10N2OS

• InChI:
• InChI=1S/C12H10N2OS/c1-15-10-4-2-3-9(7-10)11-8-14-5-6-16-12(14)13-11/h2-8H,1H3

• InChIKey:
• JNGUEZACXQNHRE-UHFFFAOYSA-N

• 6-(3-Methoxyphenyl)imidazo[2,1-b]thiazole is a useful research compound. Its molecular formula is C12H10N2OS and its molecular weight is 230.29 g/mol. The purity is usually 95%.

N-Isopropyl-3-formyl-2(1H)-pyridinethione

• CAS RN:
• 63254-06-8

• Formula:
• C9H11NOS

• InChI:
• InChI=1S/C9H11NOS/c1-7(2)10-5-3-4-8(6-11)9(10)12/h3-7H,1-2H3

• InChIKey:
• LNYFKUYQBQFYKS-UHFFFAOYSA-N

• N-Isopropyl-3-formyl-2(1H)-pyridinethione is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.26 g/mol. The purity is usually 95%.

5-Hydroxy-2-nitrobenzaldehyde

In Stock

• CAS RN:
• 42454-06-8

• Formula:
• C7H5NO4

• InChI:
• InChI=1S/C7H5NO4/c9-4-5-3-6(10)1-2-7(5)8(11)12/h1-4,10H

• InChIKey:
• XLYPHUGUKGMURE-UHFFFAOYSA-N

• 5-Hydroxy-2-nitrobenzaldehyde, also known as 5-Hydroxy-2-nitrobenzaldehyde, is a useful research compound. Its molecular formula is C7H5NO4 and its molecular weight is 167.12 g/mol. The purity is usually 95%.

Uracil arabinose-5'-phosphate

In Stock

• CAS RN:
• 18354-06-8

• Formula:
• C₉H₁₃N₂O₉P

• InChI:
• InChI=1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7+,8-/m1/s1

• Uracil arabinose-5'-phosphate, also known as Uracil arabinose-5'-phosphate, is a useful research compound. Its molecular formula is C₉H₁₃N₂O₉P and its molecular weight is 324.18. The purity is usually 95%.

Magnesium trifluoroacetylacetonate

• CAS RN:
• 652154-06-8

• Formula:
• C10H10F6MgO5

• InChI:
• InChI=1S/2C5H5F3O2.Mg.H2O/c2*1-3(9)2-4(10)5(6,7)8;;/h2*2,9H,1H3;;1H2/q;;+2;/p-2/b2*3-2-;;

• InChIKey:
• IIBDATKNPWBZMY-FYFROMMASA-L

• Magnesium trifluoroacetylacetonate is a useful research compound. Its molecular formula is C10H10F6MgO5 and its molecular weight is 348.48 g/mol. The purity is usually 95%.

1-(3-Methoxy-4-propoxyphenyl)-7-methyl-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 893354-06-8

• Formula:
• C28H32N2O6

• InChI:
• InChI=1S/C28H32N2O6/c1-4-13-35-22-8-6-19(17-23(22)33-3)25-24-26(31)20-16-18(2)5-7-21(20)36-27(24)28(32)30(25)10-9-29-11-14-34-15-12-29/h5-8,16-17,25H,4,9-15H2,1-3H3

• InChIKey:
• OPOQXHPCPXWQRD-UHFFFAOYSA-N

• 1-(3-Methoxy-4-propoxyphenyl)-7-methyl-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C28H32N2O6 and its molecular weight is 492.572. The purity is usually 95%.

5-(4-Benzoylpiperazin-1-yl)-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903854-06-8

• Formula:
• C22H20N4O3

• InChI:
• InChI=1S/C22H20N4O3/c1-28-18-9-5-8-17(14-18)20-24-19(15-23)22(29-20)26-12-10-25(11-13-26)21(27)16-6-3-2-4-7-16/h2-9,14H,10-13H2,1H3

• InChIKey:
• YVFIWJZUMOJDPS-UHFFFAOYSA-N

• 5-(4-Benzoylpiperazin-1-yl)-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.

Ethyl 3-[(3-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

Usually In Stock

• CAS RN:
• 932354-06-8

• Formula:
• C18H17NO4S2

• InChI:
• InChI=1S/C18H17NO4S2/c1-3-23-18(20)16-17(14-9-4-5-10-15(14)24-16)25(21,22)19-13-8-6-7-12(2)11-13/h4-11,19H,3H2,1-2H3

• InChIKey:
• CVYHKGJNBIZYIA-UHFFFAOYSA-N

• Ethyl 3-[(3-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H17NO4S2 and its molecular weight is 375.46. The purity is usually 95%.

N-(4-Aminophenyl)-2-(2-methoxyphenoxy)propanamide

In Stock

• CAS RN:
• 953754-06-8

• Formula:
• C16H18N2O3

• InChI:
• InChI=1S/C16H18N2O3/c1-11(21-15-6-4-3-5-14(15)20-2)16(19)18-13-9-7-12(17)8-10-13/h3-11H,17H2,1-2H3,(H,18,19)

• InChIKey:
• JPLKKTYLOSTZQY-UHFFFAOYSA-N

• N-(4-Aminophenyl)-2-(2-methoxyphenoxy)propanamide is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.

2',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-06-8

• Formula:
• C17H16F2O

• InChI:
• InChI=1S/C17H16F2O/c1-11-3-4-12(2)13(9-11)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3

• InChIKey:
• PYHVAEDWEMCOIA-UHFFFAOYSA-N

• 2',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16F2O and its molecular weight is 274.3 g/mol. The purity is usually 95%.

3-Oxo-1-phenyl-2,7,10-trioxa-4-azadodecan-12-oic acid

In Stock

• CAS RN:
• 165454-06-8

• Formula:
• C14H19NO6

• InChI:
• InChI=1S/C14H19NO6/c16-13(17)11-20-9-8-19-7-6-15-14(18)21-10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,15,18)(H,16,17)

• InChIKey:
• GWUWSVXMAZFFNT-UHFFFAOYSA-N

• 3-Oxo-1-phenyl-2,7,10-trioxa-4-azadodecan-12-oic acid is a useful research compound. Its molecular formula is C14H19NO6 and its molecular weight is 297.3 g/mol. The purity is usually 95%.

Ethanol, 2-((2,3-dihydro-1-(4-methoxy-2-methylphenyl)-6-(2,2,2-trifluoroethoxy)-1H-pyrrolo(3,2-C)quinolin-4-yl)amino)-

• CAS RN:
• 220854-06-8

• Formula:
• C23H24F3N3O3

• InChI:
• InChI=1S/C23H24F3N3O3/c1-14-12-15(31-2)6-7-18(14)29-10-8-17-21(29)16-4-3-5-19(32-13-23(24,25)26)20(16)28-22(17)27-9-11-30/h3-7,12,30H,8-11,13H2,1-2H3,(H,27,28)

• InChIKey:
• ZCVASKPNMMKIKS-UHFFFAOYSA-N

• AU-461 is a gastric H(+)/K(+) ATPase inhibitor which acts as an anti-ulcer agent.

2-{[(tert-butoxy)carbonyl](methyl)amino}-4,4-dimethylpentanoic acid

In Stock

• CAS RN:
• 1404754-06-8

• Formula:
• C13H25NO4

• 2-{[(tert-butoxy)carbonyl](methyl)amino}-4,4-dimethylpentanoic acid is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.3. The purity is usually 95%.

(R)-Methyl 3-hydroxy-2-(methylamino)propanoate

• CAS RN:
• 1315054-06-8

• Formula:
• C5H11NO3

• InChI:
• InChI=1S/C5H11NO3/c1-6-4(3-7)5(8)9-2/h4,6-7H,3H2,1-2H3/t4-/m1/s1

• InChIKey:
• YTQRKMWPXMJMTP-SCSAIBSYSA-N

• (R)-Methyl 3-hydroxy-2-(methylamino)propanoate is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

1-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid

Usually In Stock

• CAS RN:
• 1174854-06-8

• Formula:
• C11H13N5O2

• InChI:
• InChI=1S/C11H13N5O2/c17-11(18)8-5-12-15(6-8)7-10-14-13-9-3-1-2-4-16(9)10/h5-6H,1-4,7H2,(H,17,18)

• InChIKey:
• UQTQCMHCCLAQOE-UHFFFAOYSA-N

• 1-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H13N5O2 and its molecular weight is 247.258. The purity is usually 95%.

N-(4-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 1234854-06-8

• Formula:
• C23H16Cl2N4O3S

• InChI:
• InChI=1S/C23H16Cl2N4O3S/c24-16-7-9-18(10-8-16)27-22(30)14-33-23-26-13-21(15-3-1-6-20(11-15)29(31)32)28(23)19-5-2-4-17(25)12-19/h1-13H,14H2,(H,27,30)

• InChIKey:
• BLHUOUWUDGRHCI-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H16Cl2N4O3S and its molecular weight is 499.37. The purity is usually 95%.

2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole

In Stock

• CAS RN:
• 1344354-06-8

• Formula:
• C11H8ClNS

• InChI:
• InChI=1S/C11H8ClNS/c12-11-13-10-8-4-2-1-3-7(8)5-6-9(10)14-11/h1-4H,5-6H2

• InChIKey:
• KQLPCAFBJSDMKO-UHFFFAOYSA-N

• 2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole is a useful research compound. Its molecular formula is C11H8ClNS and its molecular weight is 221.71 g/mol. The purity is usually 95%.

4-(4-Iodophenyl)-1H-pyrazole

In Stock

• CAS RN:
• 1399654-06-8

• Formula:
• C9H7IN2

• InChI:
• InChI=1S/C9H7IN2/c10-9-3-1-7(2-4-9)8-5-11-12-6-8/h1-6H,(H,11,12)

• InChIKey:
• YPBBBUABTHGEFM-UHFFFAOYSA-N

• 4-(4-Iodophenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H7IN2 and its molecular weight is 270.073. The purity is usually 95%.

2-[(6S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[2.4]heptan-6-yl]acetic acid

In Stock

• CAS RN:
• 2219354-06-8

• Formula:
• C23H23NO4

• InChI:
• InChI=1S/C23H23NO4/c25-21(26)11-15-12-23(9-10-23)14-24(15)22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,25,26)/t15-/m1/s1

• InChIKey:
• YCVKSFZEBAHDHL-OAHLLOKOSA-N

• 2-[(6S)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[2.4]heptan-6-yl]acetic acid is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.44. The purity is usually 95%.

2-{[(Tert-butoxy)carbonyl](methyl)amino}-4,4-dimethylpentanoic acid

• CAS RN:
• 1404754-06-8; 287210-83-7

• Formula:
• C13H25NO4

• InChI:
• InChI=1S/C13H25NO4/c1-12(2,3)8-9(10(15)16)14(7)11(17)18-13(4,5)6/h9H,8H2,1-7H3,(H,15,16)

• InChIKey:
• IPXPECOIMFVOLR-UHFFFAOYSA-N

• 2-{[(Tert-butoxy)carbonyl](methyl)amino}-4,4-dimethylpentanoic acid is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.346. The purity is usually 95%.